Cas no 77621-69-3 (Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)-
• CAS No: 77621-69-3
• MF: C₃₅H₄₇NO₄
• MW: 545.751990556717
• CID: 535805
• PubChem ID: 71403253
• Update Time: 2025-04-19

Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-[(4-nitrophenyl)methylene]bis[2,6-bis(1,1-dimethylethyl)-
• 2,6-ditert-butyl-4-[(3,5-ditert-butyl-4-hydroxyphenyl)-(4-nitrophenyl)methyl]phenol
• 4,4'-[(4-Nitrophenyl)methylene]bis(2,6-di-tert-butylphenol)
• 77621-69-3
• DTXSID90824176

• Inchi： 1S/C35H47NO4/c1-32(2,3)25-17-22(18-26(30(25)37)33(4,5)6)29(21-13-15-24(16-14-21)36(39)40)23-19-27(34(7,8)9)31(38)28(20-23)35(10,11)12/h13-20,29,37-38H,1-12H3
• InChI Key： GLPOMRZYBFQNMU-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1C(C)(C)C)C(C1C=CC(=CC=1)[N+](=O)[O-])C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 545.35050898g/mol
• Monoisotopic Mass: 545.35050898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 86.3Ų